4-(dimethylamino)-N-phenylbenzenecarbothioamide

• IUPAC Name: 4-(dimethylamino)-N-phenylbenzenecarbothioamide
• InChI: InChI=1S/C15H16N2S/c1-17(2)14-10-8-12(9-11-14)15(18)16-13-6-4-3-5-7-13/h3-11H,1-2H3,(H,16,18)
• InChI Key: YHLDLUMVWQSJHW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=S)NC2=CC=CC=C2
• Molecular Formula: C15H16N2S
• DSSTOX Substance ID: DTXSID30902028
• Molecular Weight: 256.4 g/mol

Description

4-(dimethylamino)-N-phenylbenzenecarbothioamide is a chemical compound that belongs to the class of thioamides. It is commonly referred to as DAPH, and it has been the subject of numerous scientific studies due to its potential applications in various fields. DAPH has been found to exhibit various biological activities, including antitumor, antiviral, and antimicrobial activities. In

Mechanism of Action

The mechanism of action of DAPH is not fully understood. However, it has been proposed that it exerts its biological activities through the inhibition of various enzymes, including carbonic anhydrase and acetylcholinesterase. It has also been proposed that DAPH exhibits its antitumor activity through the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
DAPH has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting the activity of various enzymes. Additionally, it has been found to exhibit antiviral and antimicrobial activity by inhibiting the replication of viruses and bacteria.

Advantages and Limitations for Lab Experiments

One of the advantages of using DAPH in lab experiments is its ability to exhibit various biological activities. Additionally, it is relatively easy to synthesize, and it can be obtained in high yields. However, one of the limitations of using DAPH in lab experiments is its potential toxicity. Therefore, caution should be exercised when handling and using DAPH in lab experiments.

Future Directions

For the study of DAPH include exploring its potential as a therapeutic agent for various diseases, elucidating its mechanism of action, and synthesizing derivatives with improved biological activities and reduced toxicity.

Synthesis Methods

The synthesis of DAPH can be achieved through various methods, including the reaction of N-phenylbenzenesulfonamide with dimethylamine and carbon disulfide. The reaction takes place under basic conditions, and the product is obtained through filtration and recrystallization. Another method involves the reaction of N-phenylbenzenesulfonamide with dimethylamine and elemental sulfur in the presence of a base.

Scientific Research Applications

DAPH has been the subject of numerous scientific studies due to its potential applications in various fields. It has been found to exhibit antitumor activity against various cancer cell lines, including breast, lung, and prostate cancer. DAPH has also been found to exhibit antiviral activity against the herpes simplex virus type 1 and 2. Additionally, it has been found to exhibit antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.